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Compound of Interest

Compound Name: 1-Naphthol-4-sulfonic acid

Cat. No.: B1217421 Get Quote

An In-depth Technical Guide on the Physical Properties of Nevile and Winther's Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
Nevile and Winther's acid, known systematically as 4-hydroxy-1-naphthalenesulfonic acid, is an

important intermediate in the synthesis of azo dyes and other specialty chemicals.[1] A

thorough understanding of its physical properties is crucial for its application in chemical

synthesis, process optimization, and quality control. This technical guide provides a

consolidated overview of the core physical properties of Nevile and Winther's acid, details the

standard experimental methodologies for their determination, and presents a logical workflow

for such characterization.

Compound Identification
Correctly identifying the compound is the foundational step in any research or development

endeavor. Nevile and Winther's acid is well-characterized by several standard identifiers.
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Identifier Value

IUPAC Name 4-hydroxynaphthalene-1-sulfonic acid

Synonyms
Nevile and Winther's acid, 1-Naphthol-4-sulfonic

acid, NW Acid[1][2][3]

CAS Number 84-87-7[1][2][4]

Molecular Formula C₁₀H₈O₄S[1][2][5][6][7]

Molecular Weight 224.23 g/mol [1][2][5]

InChI Key
HGWQOFDAUWCQDA-UHFFFAOYSA-N[2][5]

[7]

Canonical SMILES
C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)O)O[2]

[5]

Physical and Chemical Properties
The physical properties of Nevile and Winther's acid are summarized below. These values are

critical for predicting its behavior in various solvents and under different temperature conditions.
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Property Value Notes

Appearance

White to yellow or brown

crystalline solid/powder.[8][4]

[9]

Melting Point 170 °C (decomposes)[1][7][9]
The compound degrades upon

melting.

Boiling Point ~427 °C (estimated)[9]

This is a theoretical value; the

compound decomposes before

boiling.[9]

Density ~1.5 g/cm³[9]
Consistent with similar

aromatic compounds.

Solubility Soluble in water.[1][3][8]

The presence of the polar

sulfonic acid group confers

high water solubility.[8] Better

solubility is observed in polar

solvents.[8]

pKa₁ (Sulfonic Acid) ~0.73 (predicted)[1]

Aromatic sulfonic acids are

very strong acids.[10] For

comparison, the predicted pKa

of naphthalene-1-sulfonic acid

is 0.17.[11]

pKa₂ (Hydroxyl) Not experimentally determined

Expected to be significantly

higher, typical of a naphthol

derivative.

Experimental Protocols
The following sections describe standard methodologies for determining the key physical

properties listed above. These protocols are generalized and represent common laboratory

practice for the characterization of organic compounds.

Melting Point Determination (Capillary Method)
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The melting point is a crucial indicator of purity.[2][3] The capillary method is a standard

technique recognized by most pharmacopeias.[12]

Sample Preparation: A small amount of the dry, finely powdered Nevile and Winther's acid is

packed into a thin-walled glass capillary tube, sealed at one end, to a height of 1-2 cm.[12]

[13] The tube is tapped gently to compact the sample.[13]

Apparatus: The capillary tube is placed in a heating block apparatus (e.g., Mel-Temp) or a

Thiele tube filled with a high-boiling point oil.[2][3] The sample should be in close proximity to

a calibrated thermometer or temperature probe.[12]

Measurement:

A preliminary rapid heating is performed to find the approximate melting temperature.[2][3]

A second, careful determination is made with a new sample, heating at a slow, controlled

rate (e.g., 1-2 °C per minute) as the temperature approaches the approximate melting

point.[2]

The melting range is recorded from the temperature at which the first drop of liquid

appears (onset point) to the temperature at which the entire sample becomes a clear liquid

(clear point).[2][12] For pure compounds, this range is typically sharp (0.5-1.0 °C).[2]

Solubility Determination
Solubility tests provide information about the polarity and functional groups of a molecule.[14]

Qualitative Assessment:

Place a small, pre-weighed amount of the compound (e.g., 10-20 mg) into a test tube.[14]

[15]

Add a measured volume of the solvent (e.g., 1 mL of deionized water) in portions, shaking

vigorously after each addition.[15]

Observe if the solid dissolves completely. The process can be repeated with other solvents

(e.g., ethanol, 5% NaOH, 5% HCl) to classify the compound's solubility profile.[8][15]
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Given its acidic nature, Nevile and Winther's acid is expected to be highly soluble in basic

solutions like 5% NaOH.

Quantitative Assessment (Shake-Flask Method):

Add an excess amount of the solid acid to a known volume of the solvent (e.g., water) in a

sealed vial or flask.[16]

Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to

ensure equilibrium is reached.[16]

After agitation, allow the undissolved solid to settle.

Carefully extract a known volume of the supernatant (the saturated solution), ensuring no

solid particles are transferred.

Determine the concentration of the dissolved acid in the supernatant using a suitable

analytical technique, such as UV-Vis spectrophotometry or titration. This concentration

represents the solubility at that temperature.

pKa Determination (Potentiometric Titration)
Potentiometric titration is a highly accurate and common method for determining the acid

dissociation constant (pKa).[5][9][17]

Preparation:

A solution of Nevile and Winther's acid of known concentration (e.g., 0.01 M) is prepared

in deionized water. A constant ionic strength is maintained by adding a neutral salt like

KCl.[5]

The solution is placed in a temperature-controlled vessel equipped with a magnetic stirrer.

A calibrated pH electrode is immersed in the solution.[5]

Titration:
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A standardized solution of a strong base (e.g., 0.1 M NaOH) is added to the acid solution

in small, precise increments using a burette.[5]

After each addition, the solution is allowed to equilibrate, and the pH is recorded.[5]

Data Analysis:

The pH is plotted against the volume of titrant added, generating a titration curve.

The equivalence point (the point of inflection) is determined from the curve.

The pKa is equal to the pH of the solution at the half-equivalence point (the point where

half of the acid has been neutralized).[18] Since Nevile and Winther's acid is dibasic, the

curve will show two equivalence points, allowing for the determination of both pKa values,

provided they are sufficiently separated.

Visualized Experimental Workflow
The following diagram illustrates a general workflow for the physical characterization of a

chemical substance like Nevile and Winther's acid.
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Caption: General workflow for physical property characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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